Cas no 15791-78-3 (Disperse Blue 27)

• Product Name: Disperse Blue 27
• CAS No: 15791-78-3
• MF: C₂₂H₁₆N₂O₇
• MW: 420.371645927429
• CID: 50207
• PubChem ID: 5360487
• Update Time: 2025-04-18

Disperse Blue 27 Chemical and Physical Properties

Names and Identifiers

• Disperse Blue 27
• 1,8-Dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitroanthraquinone
• 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitroanthraquinone
• 1,8-Dihydroxy-4-nitro-5-(N-(p-phenethylalcohol)amino)anthraquinone
• 1,8-dihydroxy-5-nitro-4-[4'-(2'-hydroxyethyl)anilino]anthraquinone
• 4-(4-hydroxyethylanilino)-5-nitro-1,8-dihydroxyanthraquinone
• Anthraquinone,1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro
• C.I.DISPERSEBLUE27
• C.I. 60767
• 1,8-Dihydroxy-4-(4'-beta-hydroxyethyl)anilino-6-nitroanthroquinone
• 15791-78-3
• CHEMBL3188093
• Anthraquinone, 1,8-dihydroxy-4-(p-(2-hydroxyethyl)anilino)-5-nitro-
• Anthraquinone, 1,8-dihydroxy-4-(p-2-hydroxyethylanilino)-5-nitro
• C.I. DISPERSE BLUE 27
• DTXCID505209
• AKOS015914027
• TERASIL BLUE GLF
• 1,8-Dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitroanthraquinone
• 1,8-dihydroxy-4-{[4-(2-hydroxyethyl)phenyl]amino}-5-nitroanthra-9,10-quinone
• Eastman Fast Blue B-GLF
• 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthra-9,10-quinone
• NS00086980
• 9,10-Anthracenedione, 1,8-dihydroxy-4-((4-(2-hydroxyethyl)phenyl)amino)-5-nitro-
• Serisol Fast Blue BGLW
• Tox21_301887
• EINECS 239-891-8
• SCHEMBL5360956
• 1,8-Dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-9,10-anthracenedione
• 8-Nitroanthraquinone
• CAS-15791-78-3
• Z7HL2J5RNC
• 1,8-dihydroxy-4-[4-(2-hydroxyethyl)anilino]-5-nitroanthracene-9,10-dione
• DTXSID3025209
• 9,10-Anthracenedione, 1,8-dihydroxy-4-[[4-(2-hydroxyethyl)phenyl]amino]-5-nitro-
• NCGC00255296-01

• Inchi： 1S/C22H16N2O7/c25-10-9-11-1-3-12(4-2-11)23-13-5-7-15(26)19-17(13)21(28)18-14(24(30)31)6-8-16(27)20(18)22(19)29/h1-8,23,25-27H,9-10H2
• InChI Key： VOCYGZAHYQXJOF-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC1C=CC(=CC=1)CCO)O)=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 420.09600
• Monoisotopic Mass: 420.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 153A^2
• XLogP3: 4.2

Experimental Properties

• Color/Form: Dark blue to black powder
• Density: 1.4379 (rough estimate)
• Boiling Point: 537.59°C (rough estimate)
• Flash Point: 366.2 °C
• Refractive Index: 1.6500 (estimate)
• PSA: 152.68000
• LogP: 3.65600

Disperse Blue 27 Security Information

• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.